molecular formula C7H14O2S B1420143 2-(Ethylsulfanyl)-3-methylbutanoic acid CAS No. 1019538-92-1

2-(Ethylsulfanyl)-3-methylbutanoic acid

Cat. No. B1420143
CAS RN: 1019538-92-1
M. Wt: 162.25 g/mol
InChI Key: ZKDBUJGDZNEGSV-UHFFFAOYSA-N
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Description

2-(Ethylsulfanyl)-3-methylbutanoic acid, also known as 2-ethylthio-3-methylbutyric acid or ETMBA, is a naturally occurring organic compound that has been identified as a key component of various plant species. It is a sulfur-containing carboxylic acid and has been studied for its potential therapeutic applications in the medical and pharmaceutical fields.

Scientific Research Applications

1. Sensory Evaluation in Wine

Research by Gammacurta et al. (2018) focused on ethyl 2-hydroxy-3-methylbutanoate, a compound related to 2-(Ethylsulfanyl)-3-methylbutanoic acid, exploring its chemical and sensory characteristics in wines. This study assessed the sensory differences and impact of this compound on the fruity aroma of red wine.

2. Aroma Compounds in Alcoholic Beverages

Research by Gracia-Moreno et al. (2015) optimized a method for quantitatively determining various hydroxy acids, including compounds related to 2-(Ethylsulfanyl)-3-methylbutanoic acid, in wines and other alcoholic beverages. This study contributed to understanding the sensory effects of these compounds.

3. Flavor Impact in Peanuts

A study by Greene et al. (2008) characterized the volatile compounds, including ethyl 3-methylbutanoate, contributing to naturally occurring fruity fermented off-flavor in peanuts. This research aids in understanding the flavor profiles of agricultural products.

4. Substituted Ester Formation in Red Wine

Lytra et al. (2017) developed a method for quantifying substituted acids and their enantiomeric forms, including ethyl 2-hydroxy-3-methylbutanoate, to study their formation in red wine. This research provides insights into the chemical changes during wine aging. Read more.

5. Coordination Compounds and Antibacterial Activities

Aiyelabola et al. (2020) synthesized coordination compounds of 2-amino-3-methylbutanoic acid, exploring their antibacterial activities. This highlights the potential biomedical applications of similar compounds. More details.

6. Durian Pulp Odor Analysis

Li et al. (2017) quantitated compounds in durian pulp, including ethyl (2S)-2-methylbutanoate, to study the pulp's odor. This research offers insights into the complex aroma profiles of fruits. Explore further.

7. Synthesis and Reactivity of Sulfonated Imidazoles

Purdy et al. (2007) focused on synthesizing and characterizing sulfonated imidazoles, including 2-ethyl-4-methylimidazole, for potential applications in chemistry. Read the study.

properties

IUPAC Name

2-ethylsulfanyl-3-methylbutanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14O2S/c1-4-10-6(5(2)3)7(8)9/h5-6H,4H2,1-3H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKDBUJGDZNEGSV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC(C(C)C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

162.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Ethylsulfanyl)-3-methylbutanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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